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CAS No.: 109431-74-5

Cat. No.: B2493247

Get Quote

Abstract

Brominated cyclohexenols are powerful and versatile synthons in modern organic chemistry.

Their unique structure, featuring a reactive vinyl bromide, a strategically placed hydroxyl group,

and a conformationally rich six-membered ring, makes them ideal starting materials for the

rapid construction of complex molecular architectures. Palladium-catalyzed cross-coupling

reactions provide an efficient and modular toolkit for the functionalization of the C(sp²)-Br bond,

enabling the introduction of a wide array of carbon and heteroatom substituents. This

application note provides a comprehensive overview of the core principles, key reaction

classes, and detailed experimental protocols for the palladium-catalyzed functionalization of

brominated cyclohexenols, with a focus on applications in pharmaceutical and natural product

synthesis.
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Functionalized cyclohexene and cyclohexanol motifs are prevalent in a multitude of biologically

active natural products and pharmaceutical agents. The cyclohexenol core provides a three-

dimensional scaffold that can effectively present substituents for interaction with biological

targets. The ability to selectively and efficiently modify this core is therefore of paramount

importance in medicinal chemistry.[1][2] Late-stage functionalization of such complex

molecules allows for the rapid generation of analogues, which is crucial for optimizing

pharmacological properties and developing structure-activity relationships (SAR).[2][3]

Palladium-catalyzed methods are central to this strategy, offering mild reaction conditions and

broad functional group tolerance.[4][5]

The Engine of Innovation: The Palladium Catalytic
Cycle
Palladium-catalyzed cross-coupling reactions are cornerstones of modern synthetic chemistry,

enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable

efficiency.[6] These transformations, recognized with the 2010 Nobel Prize in Chemistry,

generally proceed through a common catalytic cycle involving a palladium catalyst that shuttles

between Pd(0) and Pd(II) oxidation states.[7][8][9]

The three fundamental steps of this cycle are:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the

brominated cyclohexenol, forming a Pd(II) intermediate. This is often the rate-determining

step of the cycle.[10][11]

Transmetalation (for couplings like Suzuki, Sonogashira): A nucleophilic coupling partner

(e.g., an organoboron or organocopper species) transfers its organic group to the palladium

center, displacing the halide.[9][11] For reactions like the Heck coupling, this step is replaced

by migratory insertion of an alkene.[10]

Reductive Elimination: The two organic fragments on the Pd(II) center couple and are

expelled from the coordination sphere, forming the desired C-C or C-heteroatom bond and

regenerating the active Pd(0) catalyst to re-enter the cycle.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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